Cas no 71516-19-3 (5-Fluoro-2-methyl-1H-imidazole)

• Product Name: 5-Fluoro-2-methyl-1H-imidazole
• CAS No: 71516-19-3
• MF: C₄H₅FN₂
• MW: 100.094303846359
• CID: 4731016
• Update Time: 2023-08-16

5-Fluoro-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-1H-imidazole
• Imidazole, 5-fluoro-2-methyl-
• 4-fluoro-2-methyl-1h-imidazole
• 1H-Imidazole, 5-fluoro-2-methyl-
• 4-fluoro-2-methyl-imidazole
• UBNMLRBLYYBXBW-UHFFFAOYSA-N
• 5-Fluoro-2-methyl-1H-imidazole #

• Inchi： 1S/C4H5FN2/c1-3-6-2-4(5)7-3/h2H,1H3,(H,6,7)
• InChI Key： UBNMLRBLYYBXBW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• XLogP3: 0.6
• Topological Polar Surface Area: 28.7